Cas no 1261754-95-3 (4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261754-95-3
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4923991
• Update Time: 2025-11-02

4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F4N/c13-11-5-6-17-7-9(11)8-3-1-2-4-10(8)12(14,15)16/h1-7H
• InChI Key： IJSTXYNPHLVOFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=CC=1F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine

4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine (CAS 1261754-95-3): A Versatile Fluorinated Heterocyclic Compound

4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine (CAS 1261754-95-3) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyridine derivative combines the unique electronic properties of fluorine atoms with the structural versatility of pyridine rings, making it a valuable building block in modern drug discovery.

The molecular structure of 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine features a pyridine core substituted with both fluorine and a 2-(trifluoromethyl)phenyl group. This specific arrangement creates a polar aromatic system that exhibits interesting physicochemical properties, including enhanced metabolic stability and improved membrane permeability - two critical factors in drug development according to current medicinal chemistry trends.

Recent studies highlight the growing importance of fluorinated pyridine compounds in addressing challenges related to drug resistance and bioavailability. The presence of both fluorine and trifluoromethyl groups in this molecule contributes to its potential as a pharmacophore in various therapeutic agents. Researchers are particularly interested in its application for CNS-targeting drugs, given its ability to cross the blood-brain barrier.

In material science, 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine serves as a precursor for advanced organic electronic materials. Its electron-withdrawing characteristics make it suitable for developing OLED components and organic semiconductors, aligning with the current focus on sustainable electronics. The compound's thermal stability and π-conjugated system contribute to its utility in these applications.

The synthesis of 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine typically involves cross-coupling reactions between appropriately substituted pyridine and benzene derivatives. Modern catalytic methods have improved the yield and purity of this compound, addressing common questions about scale-up challenges in fluorinated compound production. Recent advances in flow chemistry have further optimized its manufacturing process.

Analytical characterization of this compound employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The distinct 19F NMR signature of 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine provides valuable information about its purity and structural integrity, which is crucial for quality control in research applications.

From a commercial perspective, the demand for fluorinated pharmaceutical intermediates like 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine continues to grow. Market analysis shows increasing interest in custom fluorination services and high-value heterocycles, reflecting broader trends in precision medicine and targeted therapies. The compound's CAS number (1261754-95-3) serves as a unique identifier in global chemical databases and regulatory documentation.

Environmental considerations regarding fluorinated organic compounds have led to improved handling protocols for 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine. While not classified as hazardous, proper laboratory safety measures should always be followed when working with this material, including the use of appropriate personal protective equipment and ventilation systems.

Future research directions for 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine include exploring its potential in protein-protein interaction inhibitors and as a ligand in catalytic systems. The compound's unique electronic profile makes it particularly interesting for developing allosteric modulators of biological targets, a hot topic in current drug discovery pipelines.

For researchers sourcing this material, quality specifications typically include ≥98% purity by HPLC analysis, with particular attention to residual solvent levels and heavy metal content. Storage recommendations generally suggest keeping the compound in amber glass containers under inert atmosphere at low temperatures to maintain stability.

The intellectual property landscape surrounding 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine includes several patents covering its synthetic methods and specific applications. Recent filings indicate growing interest in its use for kinase inhibitors and GPCR modulators, reflecting the compound's versatility in addressing different therapeutic targets.

In conclusion, 4-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine (CAS 1261754-95-3) represents an important example of how strategic fluorination can enhance the properties of heterocyclic compounds. Its applications span from pharmaceutical development to advanced materials, making it a compound of continuing interest across multiple scientific disciplines. As research into fluorine chemistry advances, the utility of this and related compounds is likely to expand further.